3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(4-chloro-3-methylphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C14H10ClNO4/c1-8-4-9(2-3-13(8)15)10-5-11(14(17)18)7-12(6-10)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key: VOPMNDNINSZHLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)Cl
• Molecular Formula: C14H10ClNO4
• DSSTOX Substance ID: DTXSID40690409
• Molecular Weight: 291.68 g/mol
• CAS RN: 1261968-28-8

Description

3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% (3-CMP-5-NBA) is a widely used organic compound in the scientific research field. It is a white crystalline solid with a melting point of 181-183°C and a solubility of 0.7g/100ml in water. Its chemical formula is C₁₂H₉ClO₃ and its molecular weight is 242.63 g/mol. 3-CMP-5-NBA is a versatile compound that is used in several scientific research applications, including organic synthesis, chromatography, and drug development.

Scientific Research Applications

3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% is widely used in scientific research, including organic synthesis, chromatography, and drug development. In organic synthesis, 3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% is used as a reagent for the preparation of heterocyclic compounds, such as azoles, pyridines, and quinolines. In chromatography, 3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% is used as a stationary phase for the separation of compounds. In drug development, 3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% is used in the development of new drugs and in the optimization of existing drugs.

Mechanism of Action

The mechanism of action of 3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenases and lipoxygenases. In addition, 3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% is believed to act as an antioxidant, preventing the oxidation of lipids and other molecules.
Biochemical and Physiological Effects
3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that the compound has anti-inflammatory and analgesic properties, as well as anti-oxidative and anti-tumor activities. In addition, 3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% has been shown to inhibit the growth of certain bacteria, such as Escherichia coli and Staphylococcus aureus.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% in laboratory experiments include its availability, low cost, and ease of use. The compound is also relatively stable and can be stored at room temperature. The main limitation of 3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

The potential future directions for the use of 3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research into the synthesis of 3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% could lead to the development of more efficient and cost-effective methods of production. Finally, further research into the use of 3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% in chromatography could lead to the development of more efficient and cost-effective methods of separation.

Synthesis Methods

3-(4-Chloro-3-methylphenyl)-5-nitrobenzoic acid, 95% can be synthesized by the reaction of 4-chloro-3-methylphenol and nitrobenzene, which is then followed by acidification with hydrochloric acid. The reaction takes place in an aqueous medium with a catalytic amount of sulfuric acid. The reaction is conducted at a temperature of 60-70°C for two hours. After the reaction is complete, the acidified product is extracted with ethyl acetate, and the crude product is purified by recrystallization.